Cas no 160424-50-0 (ethyl 3-{(4-bromophenyl)carbamothioylamino}-1H-indole-2-carboxylate)

• Product Name: ethyl 3-{(4-bromophenyl)carbamothioylamino}-1H-indole-2-carboxylate
• CAS No: 160424-50-0
• MF: C₁₈H₁₆BrN₃O₂S
• MW: 418.307541847229
• CID: 6051653
• PubChem ID: 2157273
• Update Time: 2025-10-31

ethyl 3-{(4-bromophenyl)carbamothioylamino}-1H-indole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-{(4-bromophenyl)carbamothioylamino}-1H-indole-2-carboxylate
• ethyl 3-(3-(4-bromophenyl)thioureido)-1H-indole-2-carboxylate
• 1H-Indole-2-carboxylic acid, 3-[[[(4-bromophenyl)amino]thioxomethyl]amino]-, ethyl ester
• ethyl 3-{[(4-bromophenyl)carbamothioyl]amino}-1H-indole-2-carboxylate
• AKOS024585476
• AB00668914-01
• ethyl 3-[(4-bromophenyl)carbamothioylamino]-1H-indole-2-carboxylate
• F0588-0032
• 160424-50-0

• Inchi： 1S/C18H16BrN3O2S/c1-2-24-17(23)16-15(13-5-3-4-6-14(13)21-16)22-18(25)20-12-9-7-11(19)8-10-12/h3-10,21H,2H2,1H3,(H2,20,22,25)
• InChI Key： YPQNEZBZBHGKHZ-UHFFFAOYSA-N
• SMILES： N1C2=C(C=CC=C2)C(NC(NC2=CC=C(Br)C=C2)=S)=C1C(OCC)=O

Computed Properties

• Exact Mass: 417.01466g/mol
• Monoisotopic Mass: 417.01466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 485
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 98.2Ų

Experimental Properties

• Density: 1.604±0.06 g/cm3(Predicted)
• Boiling Point: 565.2±60.0 °C(Predicted)
• pka: 11.63±0.70(Predicted)

Additional information on ethyl 3-{(4-bromophenyl)carbamothioylamino}-1H-indole-2-carboxylate

Ethyl 3-{(4-bromophenyl)carbamothioylamino}-1H-indole-2-carboxylate: A Comprehensive Overview

Ethyl 3-{(4-bromophenyl)carbamothioylamino}-1H-indole-2-carboxylate, with CAS No. 160424-50-0, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structure, which incorporates an indole ring, a carbamothioylamino group, and an ethyl ester moiety. The indole moiety, a heterocyclic aromatic structure, is known for its versatile biological activities, making it a focal point in drug discovery.

The indole core of this compound is a key structural element that contributes to its potential bioactivity. Indole-containing compounds have been extensively studied for their roles in various biological processes, including anti-inflammatory, anticancer, and antimicrobial activities. Recent studies have highlighted the importance of indole derivatives in modulating cellular signaling pathways, such as the PI3K/AKT/mTOR pathway, which is crucial in cancer progression. The presence of the 4-bromophenyl group further enhances the compound's pharmacokinetic properties by introducing electron-withdrawing effects that can influence its solubility and absorption.

The carbamothioylamino group attached to the indole ring introduces sulfur into the molecule, which can play a significant role in hydrogen bonding and metal chelation. This feature is particularly relevant in the context of enzyme inhibition, where sulfur-containing groups are often involved in binding to active sites of proteins. Recent research has demonstrated that sulfur-containing compounds can exhibit potent inhibitory effects against enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory processes.

The ethyl ester moiety at the 2-position of the indole ring contributes to the compound's lipophilicity, which is essential for its ability to cross biological membranes. This feature makes it a promising candidate for drug delivery systems that require efficient cellular uptake. Additionally, the ester group can undergo hydrolysis under physiological conditions, providing a mechanism for controlled drug release.

Recent advancements in computational chemistry have enabled researchers to predict the bioactivity of Ethyl 3-{(4-bromophenyl)carbamothioylamino}-1H-indole-2-carboxylate with greater accuracy. Molecular docking studies have revealed potential binding interactions with key therapeutic targets such as kinase enzymes and nuclear receptors. These findings underscore the compound's potential as a lead molecule in drug development programs targeting diseases such as cancer and inflammation.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic substitution and coupling reactions. The use of microwave-assisted synthesis has been reported to significantly enhance reaction efficiency and yield high-purity products. This approach not only streamlines the synthetic pathway but also aligns with green chemistry principles by minimizing waste generation.

Despite its promising properties, further preclinical studies are required to fully elucidate the safety and efficacy profile of Ethyl 3-{(4-bromophenyl)carbamothioylamino}-1H-indole-2-carboxylate. Ongoing research is focused on evaluating its pharmacokinetics, toxicity profile, and mechanism of action in relevant animal models. These efforts are expected to provide critical insights into its translational potential as a therapeutic agent.

In conclusion, Ethyl 3-{(4-bromophenyl)carbamothioylamino}-1H-indole-2-carboxylate (CAS No. 160424-50-0) represents a valuable addition to the arsenal of bioactive compounds being explored for therapeutic applications. Its unique structure, combined with advancements in synthetic and computational techniques, positions it as a compelling candidate for future drug development initiatives.